4-benzyl-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-benzyl-N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H18FN3OS2/c24-20-8-4-7-18(14-20)15-29-23-27-26-22(30-23)25-21(28)19-11-9-17(10-12-19)13-16-5-2-1-3-6-16/h1-12,14H,13,15H2,(H,25,26,28)
• InChI Key: WPPAMEFLJBATOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC4=CC(=CC=C4)F
• Molecular Formula: C23H18FN3OS2
• Molecular Weight: 435.5 g/mol

Description

4-benzyl-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in a variety of applications, including as a potential therapeutic agent for various diseases.

Scientific Research Applications

• Synthesis of Derivatives for Biological Activities : Research has shown that derivatives of 1,3,4-thiadiazole, a key component in the structure of the compound , are synthesized for various biological activities. For instance, compounds with a 1,3,4-thiadiazole amide moiety have been synthesized and evaluated for nematocidal activities against Bursaphelenchus xylophilus, indicating potential in pest control applications (Liu, Wang, Zhou, & Gan, 2022).

• Photodynamic Therapy for Cancer Treatment : The derivatives of 1,3,4-thiadiazole have also been explored for photodynamic therapy in cancer treatment. For example, zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing a 1,3,4-thiadiazole moiety have shown promise as Type II photosensitizers, indicating potential use in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

• Antimicrobial and Antioxidant Activities : Some benzimidazole derivatives containing 1,3,4-thiadiazole have been studied for their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These properties make them relevant in the development of new therapeutic agents (Menteşe, Ülker, & Kahveci, 2015).

• Synthesis of Novel Compounds for Chemical Studies : The synthesis of novel compounds with 1,3,4-thiadiazole structures, such as the mentioned compound, contributes to a broader understanding of chemical properties and reactions. For example, studies on the synthesis of thiadiazolobenzamide and its complexes provide insights into the formation of new bonds and ring structures, which are crucial in the development of new chemical entities (Adhami, Nabilzadeh, Emmerling, Ghiasi, & Heravi, 2012).